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benefits in vivo
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Observed Cardiovascular Benefit of Feruloylputrescine

Stud

Mod;’l Intervention Key Finding Proposed Mechanism Source

Male Orange peel extract (non- Inhibition of Suppression of the microbial

mice polar fraction) and identified ~ TMAO enzyme cntAlB, reducing the
Feruloylputrescine production production of TMA, the gut-

bacteria-generated precursor to
TMAO. [1] [2]

Detailed Experimental Protocol

The data in the table above is derived from the following experimental approach, which you can reference

for methodological details:

¢ In Vivo Model: The study was conducted on 10 male mice. [1]

¢ Intervention: The mice were treated with a non-polar fraction extract of orange peel. During the
analysis of the extract, the compound feruloylputrescine was identified in the polar fraction as a
bioactive inhibitor. [1] [2]
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e Measurement of Efficacy: The primary outcome was the reduction of Trimethylamine N-oxide
(TMAO) levels. TMAO is a gut microbiome-derived metabolite recognized as a risk factor for
predicting future cardiovascular disease. [1] [2]

¢ Mechanism of Action Investigation: Researchers identified that the beneficial effect was achieved
through the inhibition of the enzyme cntAIB, which is produced by gut bacteria. This enzyme is
crucial for converting dietary nutrients like carnitine (found in red meat) into Trimethylamine (TMA),
which is then converted to TMAO in the liver. By suppressing cntA/B, feruloylputrescine reduces
TMA and subsequent TMAO production. [2]

The following diagram illustrates this proposed signaling pathway and mechanism of action.
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Interpretation and Research Gaps

The discovery of feruloylputrescine's role is considered novel, and the research is in its early stages. [2] It is

crucial to interpret these findings with the following points in mind:

¢ Preliminary Evidence: The in vivo data is promising but comes from a single study on mice. The
effect of feruloylputrescine itself was observed through in vitro assays, and its specific efficacy
within the complex mixture of the orange peel extract in an in vivo setting requires further validation.

[1112]

e Lack of Comparative Data: The search results do not contain studies that directly compare
feruloylputrescine to other established TMAO-lowering compounds or cardiovascular drugs.
Therefore, a performance comparison guide as requested cannot be constructed at this time.

¢ No Human Trial Data: The transition from animal models to human clinical trials is a critical step.
There is currently no published data on the pharmacokinetics, safety, or efficacy of
feruloylputrescine in humans for cardiovascular benefit.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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